Cas no 1778736-31-4 (Biotin-PEG5-OH)

• Product Name: Biotin-PEG5-OH
• CAS No: 1778736-31-4
• MF: C₂₀H₃₇N₃O₇S
• MW: 463.588684797287
• CID: 6361667
• PubChem ID: 97359109
• Update Time: 2025-10-30

Biotin-PEG5-OH Chemical and Physical Properties

Names and Identifiers

• Biotin-PEG5-OH
• 1H-Thieno[3,4-d]imidazole-4-pentanamide, hexahydro-N-(14-hydroxy-3,6,9,12-tetraoxatetradec-1-yl)-2-oxo-, (3aS,4S,6aR)-
• Biotin PEG5-alcohol
• Biotin-PEG5-OH/1H-Thieno[3,4-d]imidazole-4-pentanamide, hexahydro-N-(14-hydroxy-3,6,9,12-tetraoxatetradec-1-yl)-2-oxo-, (3aS,4S,6aR)-
• BIOTIN-PEG5-ALCOHOL
• BP-27987
• 1778736-31-4
• N-(14-Hydroxy-3,6,9,12-tetraoxatetradecyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide

• Inchi： 1S/C20H37N3O7S/c24-6-8-28-10-12-30-14-13-29-11-9-27-7-5-21-18(25)4-2-1-3-17-19-16(15-31-17)22-20(26)23-19/h16-17,19,24H,1-15H2,(H,21,25)(H2,22,23,26)/t16-,17-,19-/m0/s1
• InChI Key： IIFSCYFMGWFCPT-LNLFQRSKSA-N
• SMILES： C1(=O)N[C@]2([H])[C@H](CCCCC(NCCOCCOCCOCCOCCO)=O)SC[C@]2([H])N1

Computed Properties

• Exact Mass: 463.23522170g/mol
• Monoisotopic Mass: 463.23522170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 19
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 735.6±60.0 °C(Predicted)
• pka: 13.90±0.40(Predicted)

Additional information on Biotin-PEG5-OH

Professional Introduction to Biotin-PEG5-OH (CAS No. 1778736-31-4)

Biotin-PEG5-OH, with the chemical registration number CAS No. 1778736-31-4, is a specialized compound that has garnered significant attention in the field of pharmaceuticals and biotechnology due to its unique molecular structure and versatile applications. This introduction provides a comprehensive overview of the compound, its properties, and its latest applications in research and clinical settings.

The molecular structure of Biotin-PEG5-OH consists of a biotin moiety linked to a polyethylene glycol (PEG) chain with a terminal hydroxyl group. Biotin, also known as vitamin B7 or vitamin H, is a water-soluble vitamin that plays a crucial role in various metabolic processes, including carboxylation reactions. The PEG moiety, on the other hand, is a widely used polymer in biomedical applications due to its biocompatibility and ability to modify the pharmacokinetic properties of attached molecules.

The combination of biotin and PEG in Biotin-PEG5-OH creates a compound with enhanced stability and improved solubility, making it an excellent candidate for various biochemical assays and therapeutic applications. The terminal hydroxyl group (-OH) provides a reactive site for further chemical modifications, allowing for the attachment of other biomolecules or functional groups.

In recent years, Biotin-PEG5-OH has been extensively studied for its potential in drug delivery systems. The PEG moiety can shield the biotinylated drug from rapid clearance by the immune system, thereby extending its circulation time and improving bioavailability. This property is particularly valuable in targeted therapies where prolonged exposure to the therapeutic agent is desired.

One of the most notable applications of Biotin-PEG5-OH is in diagnostic imaging techniques. Biotinylated compounds are frequently used as probes in fluorescence microscopy and other imaging modalities due to their high affinity for streptavidin-based detection systems. The PEG chain enhances the compound's ability to accumulate at target sites, improving the sensitivity and resolution of these imaging techniques.

The compound has also shown promise in the development of biosensors. The biotin-streptavidin interaction is one of the strongest non-covalent interactions known, making it highly suitable for developing sensitive detection platforms. Researchers have leveraged this interaction to create biosensors for detecting various biomolecules, including pathogens and disease biomarkers.

Recent advancements in nanotechnology have further expanded the applications of Biotin-PEG5-OH. By conjugating this compound to nanoparticles, researchers have developed novel drug delivery systems that can target specific cells or tissues with high precision. These systems have been tested in preclinical studies for various diseases, including cancer, demonstrating their potential as effective therapeutic agents.

The use of Biotin-PEG5-OH in gene therapy has also been explored. The ability to modify nucleic acids with biotinylated compounds has opened up new avenues for gene delivery and expression studies. By incorporating this compound into viral or non-viral vectors, researchers aim to improve the efficiency and safety of gene transfer techniques.

Another emerging application is in regenerative medicine. The PEG moiety can facilitate cell adhesion and growth by creating a hydrophilic environment around cells. This property makes Biotin-PEG5-OH a valuable component in tissue engineering scaffolds, promoting cell survival and integration into host tissues.

The synthesis of Biotin-PEG5-OH involves multiple steps, including biotinylation followed by PEGylation. Advanced synthetic techniques have been developed to ensure high yield and purity, making large-scale production feasible. These techniques include click chemistry and enzymatic methods, which minimize side reactions and improve overall efficiency.

The safety profile of Biotin-PEG5-OH has been thoroughly evaluated through preclinical studies. The biotin and PEG components are well-established as safe for biomedical applications when used within appropriate concentrations. However, further research is needed to fully understand any potential long-term effects associated with prolonged exposure to this compound.

In conclusion, Biotin-PEG5-OH (CAS No. 1778736-31-4) is a multifunctional compound with broad applications in pharmaceuticals, diagnostics, and biotechnology. Its unique properties make it an excellent candidate for drug delivery systems, imaging techniques, biosensors, nanotechnology-based therapies, gene therapy, and regenerative medicine. As research continues to uncover new uses for this compound, its importance in advancing biomedical science is likely to grow even further.